![molecular formula C17H19ClN2O2 B5220196 2-(2,5-dimethoxyphenyl)-1,3-dimethyl-1H-benzimidazol-3-ium chloride](/img/structure/B5220196.png)
2-(2,5-dimethoxyphenyl)-1,3-dimethyl-1H-benzimidazol-3-ium chloride
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Overview
Description
Synthesis Analysis
Benzimidazole derivatives, such as the compound , are typically synthesized through condensation reactions involving o-phenylenediamine and carboxylic acids or their derivatives. A specific example is the synthesis of related benzimidazole derivatives using conditions like refluxing, which provides high yields under optimal conditions. For instance, compounds with dimethoxyphenyl substituents have been synthesized and characterized, highlighting the influence of substituents on the synthesis efficiency and stability of the resulting compounds (X. Bin, 2012).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives is characterized by various torsion angles between the benzimidazole and benzene rings, affecting their chemical behavior and interactions. For instance, dimethoxy derivatives demonstrate higher decomposition points compared to others in their series, indicating structural stability influenced by substituents (Demet Gürbüz et al., 2016).
Chemical Reactions and Properties
Benzimidazole derivatives engage in a variety of chemical reactions, influenced by their electronic structure and substituents. For example, the presence of dimethoxy groups can affect the electron distribution within the molecule, impacting its reactivity. Theoretical and experimental analyses reveal insights into the reactivity and interaction behavior of these compounds (N. Özdemir, 2012).
Physical Properties Analysis
The physical properties of benzimidazole derivatives, such as solubility, melting points, and crystal structure, are crucial for their practical applications. Studies have shown that modifications in the benzimidazole structure can significantly alter these physical properties, affecting their usability in different chemical contexts (F. Kaynak et al., 2008).
Chemical Properties Analysis
The chemical properties of benzimidazole derivatives, including acidity, basicity, and photophysical characteristics, are influenced by their molecular structure. For instance, the introduction of dimethoxy groups can alter the electronic properties, affecting the compound's acidity and basicity. Detailed spectroscopic and theoretical analyses provide insights into these chemical properties and their implications for various applications (M. Abbasi, 2015).
properties
IUPAC Name |
2-(2,5-dimethoxyphenyl)-1,3-dimethylbenzimidazol-3-ium;chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N2O2.ClH/c1-18-14-7-5-6-8-15(14)19(2)17(18)13-11-12(20-3)9-10-16(13)21-4;/h5-11H,1-4H3;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPUIIRSAIIPPQY-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2[N+](=C1C3=C(C=CC(=C3)OC)OC)C.[Cl-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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